Cas no 2248350-92-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate
• CAS No: 2248350-92-5
• MF: C₁₉H₁₃NO₄
• MW: 319.310825109482
• CID: 5804730
• PubChem ID: 165731322
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516974
• 2248350-92-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate

• Inchi： 1S/C19H13NO4/c21-17-12-7-3-4-8-13(12)18(22)20(17)24-19(23)16-14-9-10-5-1-2-6-11(10)15(14)16/h1-8,14-16H,9H2
• InChI Key： KEYFCKKGFCQIOM-UHFFFAOYSA-N
• SMILES： O(C(C1C2C3C=CC=CC=3CC21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 319.08445790g/mol
• Monoisotopic Mass: 319.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate (CAS No. 2248350-92-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate, identified by its CAS number 2248350-92-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This intricate structure combines elements of heterocyclic chemistry with novel fused ring systems, making it a subject of significant interest for synthetic chemists and medicinal researchers.

At the core of this compound's identity lies its unique framework, which integrates a dioxo group (a functional group consisting of two oxygen atoms double-bonded to a carbon atom) with a dihydroisoindole moiety. This combination creates a rigid scaffold that is both electronically and sterically distinct, offering potential advantages in drug design. The presence of the cyclopropa[a]indene system further enhances its complexity, introducing conformational constraints that can influence biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of the molecular properties of such complex structures. Studies utilizing density functional theory (DFT) have revealed that the dioxo group exerts a strong electron-withdrawing effect on the adjacent aromatic system, while the dihydroisoindole ring contributes to hydrogen bonding capabilities. These insights are crucial for designing derivatives with enhanced pharmacological profiles.

In the context of pharmaceutical development, the synthesis of this compound has been explored as a precursor for potential bioactive molecules. Researchers have leveraged its structural motifs to develop analogs with targeted activities against various biological pathways. For instance, modifications around the cyclopropa[a]indene core have been investigated for their potential to modulate enzyme inhibition or receptor binding affinity.

The dihydroisoindole moiety is particularly noteworthy for its presence in numerous pharmacologically relevant compounds. Its ability to adopt multiple tautomeric forms adds another layer of complexity to its behavior in biological systems. This characteristic has prompted investigations into how different tautomers might influence drug efficacy and metabolism.

One of the most exciting areas of research involves the exploration of this compound's derivatives as potential therapeutic agents. By systematically varying substituents on the dioxo group and the dihydroisoindole ring, chemists aim to identify molecules with improved solubility, bioavailability, and target specificity. Preliminary studies suggest that certain derivatives exhibit promising activity in preclinical models of inflammation and neurodegeneration.

The synthesis of complex heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate (CAS No. 2248350-92-5) remains a challenging yet rewarding endeavor. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have significantly improved the efficiency and scalability of producing such molecules. These advancements are essential for translating laboratory discoveries into viable drug candidates.

The role of computational tools in guiding synthetic strategies cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and optimize synthetic routes before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

As our understanding of molecular interactions continues to evolve, so too does our ability to design molecules with precise biological functions. The study of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate (CAS No. 2248350-92-5) exemplifies this progress. By integrating knowledge from chemistry, biology, and computer science, researchers are paving the way for new generations of medicines that offer greater efficacy and fewer side effects.

The future directions for research on this compound are multifaceted. Further exploration into its derivatives could uncover novel therapeutic applications across multiple disease areas. Additionally, studying its metabolic pathways and interaction mechanisms will provide valuable insights into drug development principles applicable to other complex molecules.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylate (CAS No. 2248350-92-5) stands as a testament to the ingenuity and perseverance of modern chemical research. Its unique structure offers rich opportunities for innovation in both academic science and industrial applications. As we continue to unravel its secrets, this molecule will undoubtedly contribute significantly to our understanding of molecular interactions and their implications for human health.